Cas no 3999-10-8 (5-phenyl-2H-tetrazole)

5-phenyl-2H-tetrazole structure
5-phenyl-2H-tetrazole structure
Product Name:5-phenyl-2H-tetrazole
CAS No:3999-10-8
MF:C7H6N4
MW:146.14934015274
CID:925134
PubChem ID:87425
Update Time:2025-04-19

5-phenyl-2H-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-phenyl-2H-tetrazole
    • 5-Phenyl-1(H)-tetrazole
    • 5-phenyl-2-H-tetrazole
    • EINECS 241-950-8
    • NS00014422
    • UNII-L66K25GN4V
    • BBL038156
    • D70932
    • Enamine_005030
    • SCHEMBL4950
    • NSC11138
    • HMS1408E14
    • Tox21_301684
    • 5-Phenyl tetrazole
    • L66K25GN4V
    • 5-Phenyl(1H)tetrazole
    • 5-phenyl-1H-1,2,3,4-tetrazole
    • MFCD01451271
    • phenyl-tetrazole
    • SMR000419890
    • 5-Phenyl-1H-tetrazol
    • NCGC00256045-01
    • P1109
    • EN300-02959
    • 5-Phenyltetrazole
    • A23408
    • CAS-18039-42-4
    • Expandex 5PT
    • STK020781
    • NCGC00246367-01
    • 5 -Phenyltetrazole
    • IDI1_007617
    • NSC-11138
    • 5-phenyl-tetrazole
    • 5-Phenyl-1H-tetrazole, 99%
    • 5-Phenyl-2H-tetraazole, AldrichCPR
    • MFCD00022388
    • 18039-42-4
    • AE-641/00394022
    • 5-Phenyltetrazole (VAN)
    • phenyl tetrazole
    • AKOS000277280
    • 2H-Tetrazole, 5-phenyl-
    • MA 1623
    • NSC 11138
    • Kempore 50XPT
    • DB-011455
    • CS-0016050
    • Expandex OX 5PT
    • Z56887706
    • AKOS000262997
    • CHEMBL39261
    • 5-Phenyltetrazole;1H-Tetrazole, 5-phenyl-
    • W-107812
    • 3999-10-8
    • 5-phenyl-2H-1,2,3,4-tetrazole
    • DTXCID4024858
    • HMS2797H22
    • BCP21892
    • Q27282760
    • 5-Phenyl-1H-tetraazole
    • 5-Phenyl-1H-tetrazole
    • DTXSID6044858
    • (tetrazol-5-yl)benzene
    • AM20060882
    • Tetrazole, 5-phenyl-
    • AC-17071
    • CS-10905
    • BDBM50078835
    • 1H-Tetrazole, 5-phenyl-
    • Phenyltetrazole
    • AC-8304
    • PS-4462
    • MLS000779707
    • 5-phenyl-2H-1,2,3,4-tetraazole
    • 5-Phenyl-1H-tetraazole #
    • Inchi: 1S/C7H6N4/c1-2-4-6(5-3-1)7-8-10-11-9-7/h1-5H,(H,8,9,10,11)
    • InChI Key: MARUHZGHZWCEQU-UHFFFAOYSA-N
    • SMILES: N1=C(C2C=CC=CC=2)N=NN1

Computed Properties

  • Exact Mass: 146.059246
  • Monoisotopic Mass: 146.059246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 1.1
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